Cas no 126452-00-4 (2,4(1H,3H)-Pyrimidinedione,1-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-, rel-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-, rel-
• CAS No: 126452-00-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 163975
• PubChem ID: 452125
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-, rel-
• 1-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]pyrimidine-2,4-dione
• DTXSID80155188
• (+/-)-9-[(1.beta.,2.alpha.,3.beta)-2,3-bis(hydroxymethyl)-1-cyclobutyl]uracil
• (+/-)-Cyclobut-U
• (+-)-9-((1beta,2alpha,3beta)-2,3-Bis(hydroxymethyl)-1-cyclobutyl)uracil
• 2,4(1H,3H)-Pyrimidinedione, 1-[2,3-bis(hydroxymethyl)cyclobutyl]-, (1a,2b,3a)-(1)-
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-bis(hydroxymethyl)cyclobutyl)-, (1alpha,2beta,3alpha)-(1)-
• SCHEMBL8541659
• (+-)-Cyclobut-U
• 126452-00-4

• Inchi： 1S/C10H14N2O4/c13-4-6-3-8(7(6)5-14)12-2-1-9(15)11-10(12)16/h1-2,6-8,13-14H,3-5H2,(H,11,15,16)/t6-,7-,8-/m1/s1
• InChI Key： JDMYRKJPHRTOTJ-BWZBUEFSSA-N
• SMILES： OC[C@H]1[C@@H](C[C@@H]1CO)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 226.09542
• Monoisotopic Mass: 226.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.399
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.585
• PSA: 89.87